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Compound of Interest

Compound Name: 4-bromo-2,6-dipyridin-2-ylpyridine

Cat. No.: B130214

4'-Bromo-2,2':6',2"-terpyridine: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of 4'-bromo-2,2".6',2"-terpyridine. It includes detailed experimental protocols,
summarized quantitative data, and visualizations of key chemical processes to support its
application in research and development.

Core Physical and Chemical Properties

4'-Bromo-2,2".6',2"-terpyridine is a solid, typically appearing as a white to off-white powder or
crystalline substance.[1][2] It is a key building block in supramolecular chemistry and materials
science due to its versatile chemical nature.[3]

Physical Properties

A summary of the key physical properties of 4'-bromo-2,2".6',2"-terpyridine is presented in the
table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b130214?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3194500.htm
https://cymitquimica.com/products/3B-B3219/4-bromo-2262-terpyridine/
https://www.researchgate.net/publication/229104896_4'-Functionalized_22'6'2-terpyridines_as_building_blocks_for_supramolecular_chemistry_and_nanoscience
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C1sH10BrNs [1112]
Molecular Weight 312.17 g/mol [2]
Melting Point 139 °C [1]
Boiling Point 422.3 £ 40.0 °C (Predicted) [1]

White to almost white powder
Appearance [2]

to crystal

Soluble in many organic

Solubility solvents, slightly soluble in [4]
water.
Purity >97.0% (T)(HPLC) [2]

Chemical Properties

4'-Bromo-2,2".6',2"-terpyridine is a stable compound under normal conditions. The presence of
the bromine atom on the central pyridine ring makes it an excellent substrate for various cross-
coupling reactions, allowing for the introduction of a wide range of functional groups. The three
nitrogen atoms of the terpyridine core act as a tridentate ligand, readily forming stable
complexes with various metal ions.

Synthesis and Experimental Protocols

The synthesis of 4'-bromo-2,2".6',2"-terpyridine can be achieved through multiple synthetic
routes. A common and effective method involves the reaction of 2,6-bis(2-pyridyl)-4(1H)-
pyridinone with a brominating agent.

Synthesis of 4'-bromo-2,2':6',2"-terpyridine

Reaction Scheme:
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Reagents

G,6-bis(2-pyridyl)-4(lH)-pyridinona 100 °C, 12h

|
|
Conditions ' 4'-bromo-2,2"6',2 —terpyrldma

PBrs, POBr3

Click to download full resolution via product page
Caption: Synthesis of 4'-bromo-2,2":6',2"-terpyridine.
Detailed Protocol:[1]

e In a 500 mL flask, add 2,6-bis(2-pyridyl)-4(1H)-pyridinone (2.47 g, 9.9 mmol), phosphorus
pentabromide (6.6 g, 15.4 mmol), and phosphorus oxybromide (30 g).

e Heat the mixture to 100 °C and stir for 12 hours.

» After the reaction is complete, cool the mixture to room temperature. A black oily residue
should be obtained.

o Carefully add ice water to the cooled reaction mixture.

¢ Neutralize the mixture with an aqueous solution of potassium carbonate (K2COs).
o Extract the product with dichloromethane (3 x 300 mL).

e Dry the combined organic phases with anhydrous magnesium sulfate.

* Remove the solvent under reduced pressure to obtain a brown solid.

o Purify the crude product by column chromatography on a neutral alumina column using a 2:1
mixture of dichloromethane/hexane as the eluent. This yields pure 4'-bromo-2,2":6',2"-
terpyridine (2.65 g, 86% yield).
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Spectroscopic Data

The structural characterization of 4'-bromo-2,2".6',2"-terpyridine is confirmed by various

spectroscopic techniques.

Spectroscopy Key Data

'H NMR Spectral data available, but specific shifts and
coupling constants vary with solvent.

15C NMR Spectral data available, but specific chemical
shifts vary with solvent.

R Characteristic peaks corresponding to the
aromatic C-H and C=N stretching vibrations.

] Absorption maxima in the UV region,
UV-Vis

characteristic of the terpyridine core.

Note: For detailed spectra, please refer to specialized databases and the primary literature.

Reactivity and Key Chemical Reactions

The bromine atom at the 4'-position of the terpyridine core is the primary site of reactivity,
making it a versatile precursor for the synthesis of more complex molecules through cross-

coupling reactions.

Suzuki Coupling

The Suzuki coupling reaction allows for the formation of a carbon-carbon bond between the

terpyridine and a boronic acid derivative.

Reaction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 4'-bromo-2,2".6',2"-
terpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130214#physical-and-chemical-properties-of-4-
bromo-2-2-6-2-terpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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